Cas no 350989-60-5 (3-Isopropoxybenzohydrazide)

• Product Name: 3-Isopropoxybenzohydrazide
• CAS No: 350989-60-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD01922067
• CID: 1078786
• PubChem ID: 246841
• Update Time: 2025-10-28

3-Isopropoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxybenzohydrazide
• 3-(propan-2-yloxy)benzohydrazide
• 3-iso-propoxy-benzoic acid hydrazide
• AC1L6IYZ
• AC1Q5DJ7
• AK-968
• NSC60383
• Oprea1_300086
• AK-968/40355793
• G66613
• 3-propan-2-yloxybenzohydrazide
• AKOS003267948
• STK315677
• 3-Isopropoxy-benzoic acid hydrazide
• 350989-60-5
• SB86366
• ALBB-002470
• BBL016077
• NSC-60383
• MFCD01922067
• VS-05127
• DTXSID90289347
• CS-0314083

• MDL： MFCD01922067
• Inchi： 1S/C10H14N2O2/c1-7(2)14-9-5-3-4-8(6-9)10(13)12-11/h3-7H,11H2,1-2H3,(H,12,13)
• InChI Key： PSKOADQLSXHEIN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(NN)=O)C=1)C(C)C

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Additional information on 3-Isopropoxybenzohydrazide

Introduction to 3-Isopropoxybenzohydrazide (CAS No. 350989-60-5)

3-Isopropoxybenzohydrazide (CAS No. 350989-60-5) is a versatile compound with significant applications in the fields of medicinal chemistry, organic synthesis, and materials science. This compound is characterized by its unique structure, which includes an isopropoxy group and a hydrazide moiety, making it an attractive candidate for various chemical transformations and biological studies.

The chemical formula of 3-Isopropoxybenzohydrazide is C₁₀H₁₄N₂O₂. It is a white crystalline solid with a molecular weight of 194.23 g/mol. The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In the realm of medicinal chemistry, 3-Isopropoxybenzohydrazide has garnered attention due to its potential as a precursor for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-Isopropoxybenzohydrazide exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 3-Isopropoxybenzohydrazide has also been investigated for its role in materials science. Its unique structure makes it suitable for the synthesis of functional polymers and coatings. A research paper published in the Journal of Polymer Science in 2022 highlighted the use of 3-Isopropoxybenzohydrazide-based polymers in the development of biodegradable films with enhanced mechanical properties and thermal stability.

The synthetic route to 3-Isopropoxybenzohydrazide typically involves the reaction of 3-isopropoxybenzoic acid with hydrazine hydrate under controlled conditions. This process yields high purity product with minimal side reactions. The purity and quality of the final product are crucial for its application in both research and industrial settings.

In terms of safety and handling, 3-Isopropoxybenzohydrazide should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat to minimize exposure risks.

The environmental impact of 3-Isopropoxybenzohydrazide is another important consideration. Recent studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, it is still advisable to follow best practices for waste disposal and environmental stewardship when working with this compound.

In conclusion, 3-Isopropoxybenzohydrazide (CAS No. 350989-60-5) is a valuable compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, 3-Isopropoxybenzohydrazide is likely to play an increasingly important role in various scientific and industrial fields.